Cas no 1592676-90-8 (2-Propyn-1-one, 1-[5-(aminomethyl)tetrahydro-2-furanyl]-)

• Product Name: 2-Propyn-1-one, 1-[5-(aminomethyl)tetrahydro-2-furanyl]-
• CAS No: 1592676-90-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5291687
• Update Time: 2025-07-01

2-Propyn-1-one, 1-[5-(aminomethyl)tetrahydro-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-[5-(aminomethyl)tetrahydro-2-furanyl]-

• Inchi： 1S/C8H11NO2/c1-2-7(10)8-4-3-6(5-9)11-8/h1,6,8H,3-5,9H2
• InChI Key： LDCJKFFDEQRRHB-UHFFFAOYSA-N
• SMILES： C(C1CCC(CN)O1)(=O)C#C

Additional information on 2-Propyn-1-one, 1-[5-(aminomethyl)tetrahydro-2-furanyl]-

Chemical Compound CAS No. 1592676-90-8: 2-Propyn-1-one, 1-[5-(aminomethyl)tetrahydro-2-furanyl]

The compound with CAS No. 1592676-90-8, known as 2-propyn-1-one, 1-[5-(aminomethyl)tetrahydro-2-furanyl], is a unique organic compound that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its furanone structure, which is a cyclic ketone derivative, and its aminomethyl substituent, which adds functional diversity to its chemical properties. The tetrahydrofuran ring system further enhances its structural complexity and potential for diverse applications.

Recent studies have highlighted the significance of this compound in the development of novel pharmaceutical agents. Its furanone core has been shown to exhibit interesting biological activities, including antioxidant and anti-inflammatory properties. Researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules, particularly in the context of drug design targeting chronic inflammatory diseases.

The synthesis of 2-propyn-1-one, 1-[5-(aminomethyl)tetrahydro-2-furanyl] involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The incorporation of the aminomethyl group into the tetrahydrofuran ring is achieved through a carefully controlled reaction sequence, ensuring high yields and purity. This compound serves as a valuable intermediate in the synthesis of more complex molecules, including those with potential therapeutic applications.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 145°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under normal storage conditions further enhances its utility in research and development settings.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of 2-propyn-1-one, 1-[5-(aminomethyl)tetrahydro-2-furanyl] with unprecedented accuracy. These studies have revealed that the compound's reactivity is significantly influenced by the electron-withdrawing effects of the ketone group and the electron-donating effects of the aminomethyl substituent. This balance of electronic effects makes the compound versatile in both nucleophilic and electrophilic reactions.

The application of this compound extends beyond traditional chemical synthesis. It has been explored as a building block in the construction of bioactive molecules with potential applications in oncology and neurodegenerative diseases. For instance, its use as a scaffold for designing inhibitors targeting key enzymes involved in cancer progression has shown promising results in preclinical studies.

In conclusion, 2-propyn-1-one, 1-[5-(aminomethyl)tetrahydro-2-furanyl] (CAS No. 1592676-90-8) is a chemically versatile compound with significant potential in pharmaceutical research and development. Its unique structure and functional groups make it an invaluable tool for scientists working on innovative drug discovery programs. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern medicine.